Cas no 351156-23-5 (Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate)

• Product Name: Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate
• CAS No: 351156-23-5
• MF: C₁₄H₁₄FNO₂S
• MW: 279.329865932465
• MDL: MFCD01923490
• CID: 4713272
• Update Time: 2025-06-14

Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate
• STK315833
• BBL016082
• R5161
• ST45160902
• propyl 2-amino-4-(4-fluorophenyl)-3-thiophenecarboxylate
• Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate

• MDL： MFCD01923490
• Inchi： 1S/C14H14FNO2S/c1-2-7-18-14(17)12-11(8-19-13(12)16)9-3-5-10(15)6-4-9/h3-6,8H,2,7,16H2,1H3
• InChI Key： WFEZSKZXSZBQJS-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)F)C(C(=O)OCCC)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Topological Polar Surface Area: 80.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 400.8±45.0 °C at 760 mmHg
• Flash Point: 196.2±28.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate

Comprehensive Overview of Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate (CAS No. 351156-23-5)

Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate (CAS No. 351156-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene derivative is characterized by its unique molecular structure, featuring a fluorophenyl group and an ester linkage, which contribute to its diverse applications. Researchers are increasingly exploring its potential in drug discovery, particularly as a building block for bioactive molecules targeting inflammation and metabolic disorders.

The compound's synthetic versatility makes it valuable for designing small-molecule inhibitors and heterocyclic scaffolds. Recent studies highlight its role in optimizing kinase inhibitors, a hot topic in oncology research. With the growing demand for precision medicine, 351156-23-5 is frequently discussed in forums exploring structure-activity relationships (SAR) and fragment-based drug design. Its lipophilic properties also make it relevant for blood-brain barrier penetration studies—a key focus area in neurodegenerative disease therapeutics.

From a materials science perspective, Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate demonstrates potential in organic electronics. Its conjugated system allows for electron delocalization, aligning with trends in flexible electronics and OLED development. Industry reports suggest its derivatives could enhance charge transport mobility in thin-film transistors—a sought-after property for next-gen wearable devices.

Environmental considerations are another emerging discussion point. The compound’s biodegradation pathways and green synthesis methods are being investigated to align with sustainable chemistry principles. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, addressing common queries about purity verification in fine chemical production.

In regulatory contexts, proper handling of 351156-23-5 requires adherence to REACH compliance standards. Safety data sheets emphasize its non-hazardous classification under normal conditions, though standard laboratory precautions apply. This aligns with industry searches for low-risk intermediates in GMP environments.

The commercial availability of Propyl 2-amino-4-(4-fluorophenyl)thiophene-3-carboxylate through specialty chemical suppliers has expanded, driven by demand from contract research organizations (CROs). Pricing trends reflect its niche status, with bulk procurement options gaining traction. Patent landscapes reveal its inclusion in combinatorial chemistry libraries, particularly for high-throughput screening platforms.

Future research directions may explore its cocrystal formation capabilities to improve solubility—a frequent challenge noted in pharmacokinetic optimization discussions. Computational chemists are modeling its molecular docking potential against emerging biological targets, leveraging AI-assisted drug discovery tools that dominate current scientific discourse.